Cas no 125547-41-3 (Petchicine)

Petchicine Properties

Names and Identifiers

• Aspidospermidine-3-carboxylicacid, 2,3-didehydro-4,7-epoxy-20-hydroxy-, methyl ester, (4b,5a,7b,12R,19a,20S)-(9CI)
• (-)-Petchicine
• 1,11-Methano-1H-furo[2,3-b]pyrrolo[2,3-d]carbazole,aspidospermidine-3-carboxylic acid deriv.
• Aspidospermidine-3-carboxylicacid, 2,3-didehydro-4,7-epoxy-20-hydroxy-, methyl ester, (4b,5a,7b,12b,19a,20S)-
• Petchicine
• Aspidospermidine-3-carboxylic acid, 2,3-didehydro-4,7-epoxy-20-hydroxy-, methyl ester, (4β,5α,7β,12R,19α,20S)- (9CI)
• +Expand

• InChIKey： FJFAFXAJZWYPPQ-UHFFFAOYSA-N
• Inchi： 1S/C21H24N2O4/c1-11(24)21-9-12-10-23-8-7-20(19(21)23)13-5-3-4-6-14(13)22-16(20)15(17(21)27-12)18(25)26-2/h3-6,11-12,17,19,22,24H,7-10H2,1-2H3
• SMILES： COC(C1C2OC3CC2(C2N(C3)CCC32C=1NC1C3=CC=CC=1)C(O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• XLogP3: 1.252

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Petchia ceylanica